Cas no 646058-54-0 (Benz[a]anthracen-3-amine)

• Product Name: Benz[a]anthracen-3-amine
• CAS No: 646058-54-0
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 421607
• PubChem ID: 60042381
• Update Time: 2025-04-19

Benz[a]anthracen-3-amine Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracen-3-amine
• benzo[a]anthracen-3-amine
• 646058-54-0
• SCHEMBL5012451
• TETRAPHEN-3-AMINE
• DTXSID30733531

• Inchi： 1S/C18H13N/c19-16-7-8-17-15(10-16)6-5-14-9-12-3-1-2-4-13(12)11-18(14)17/h1-11H,19H2
• InChI Key： ILYMSWPTJXADLD-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C=1)C=CC1=CC3C=CC=CC=3C=C21

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02